N-(2,5-difluorobenzyl)-6,7-dimethoxy-4-quinazolinamine

• IUPAC Name: N-[(2,5-difluorophenyl)methyl]-6,7-dimethoxyquinazolin-4-amine
• InChI: InChI=1S/C17H15F2N3O2/c1-23-15-6-12-14(7-16(15)24-2)21-9-22-17(12)20-8-10-5-11(18)3-4-13(10)19/h3-7,9H,8H2,1-2H3,(H,20,21,22)
• InChI Key: GVPKPBHZOBGLME-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=NC=N2)NCC3=C(C=CC(=C3)F)F)OC
• Molecular Formula: C17H15F2N3O2
• Molecular Weight: 331.32 g/mol

Description

“N-(2,5-difluorobenzyl)-6,7-dimethoxy-4-quinazolinamine” is a complex organic compound. It is a derivative of quinazolinamine, which is a type of heterocyclic compound. The “N-(2,5-difluorobenzyl)” part suggests that a 2,5-difluorobenzyl group is attached to the nitrogen of the quinazolinamine.

Scientific Research Applications

1. Antiviral Properties Against Influenza A Virus

• A study identified a scaffold similar to N-(2,5-difluorobenzyl)-6,7-dimethoxy-4-quinazolinamine (DPQ) that binds specifically to the influenza A virus RNA promoter, indicating potential antiviral properties (Lee et al., 2014).

2. Antitubercular Activity

• Compounds with a similar structure showed promising activity as inhibitors of Mycobacterium tuberculosis, suggesting potential application in the treatment of tuberculosis (Asquith et al., 2019).

3. Antimalarial Drug Lead

• 6,7-Dimethoxyquinazoline-2,4-diamines, structurally related to N-(2,5-difluorobenzyl)-6,7-dimethoxy-4-quinazolinamine, have been identified as promising antimalarial drug leads through extensive synthesis and evaluation (Mizukawa et al., 2021).

4. Synthesis and Optimization for Biological Applications

• Studies have focused on the synthesis and optimization of quinazoline derivatives for various biological applications, demonstrating the versatility of this chemical structure (Gopalsamy et al., 2007).

5. Fluorescent Properties for Biomolecule Linking

• The synthesis of 2-amino substituted quinolines, which share a core structure with N-(2,5-difluorobenzyl)-6,7-dimethoxy-4-quinazolinamine, has been researched for their fluorescent properties, useful in linking to biomolecules and biopolymers (Stadlbauer et al., 2009).

6. Antihypertensive Activity

• Quinazoline derivatives have been synthesized and evaluated for their potential as alpha 1-adrenoceptor antagonists, indicating a possible application in antihypertensive treatments (Manoury et al., 1986).

7. Pro-Apoptotic Activity in Cancer Cells

• 4-Anilinoquinazoline derivatives, similar in structure to N-(2,5-difluorobenzyl)-6,7-dimethoxy-4-quinazolinamine, have shown pro-apoptotic activity in cancer cells, providing a basis for further research in anticancer treatments (Devegowda et al., 2016).

Mechanism of Action

Target of Action

It’s structurally similar to other compounds that targetCarbonic Anhydrase 2 , an enzyme involved in maintaining acid-base balance in the body.

Mode of Action

Based on its structural similarity to other compounds, it may interact with its target enzyme, leading to changes in the enzyme’s activity .

Biochemical Pathways

Given its potential target, it may influence pathways related to acid-base balance in the body .

Result of Action

Based on its potential target, it may influence the activity of the carbonic anhydrase 2 enzyme, potentially affecting acid-base balance in the body .